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Compound of Interest

Compound Name: JT010

Cat. No.: B1673095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of JT010, a potent and selective agonist of the Transient Receptor Potential

Ankyrin 1 (TRPA1) channel.[1][2][3] Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Introduction
JT010 is a small molecule agonist of the TRPA1 ion channel, with a reported EC50 of 0.65 nM.

[1][3] It activates the TRPA1 channel by covalently binding to the Cys621 residue. Due to its

high potency and selectivity, JT010 is a valuable tool in research areas such as pain,

inflammation, and respiratory diseases. Accurate preparation of stock solutions is the first

critical step in any experiment involving this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of JT010 is provided in the table below.

This information is essential for accurate calculations and solution preparation.
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Property Value References

Molecular Formula C₁₆H₁₉ClN₂O₃S

Molecular Weight 354.85 g/mol

CAS Number 917562-33-5

Appearance Light yellow to yellow solid

Purity ≥98% (HPLC)

Solubility Data
The solubility of JT010 in common laboratory solvents is critical for preparing appropriate stock

solutions. It is important to use fresh, anhydrous solvents to achieve maximum solubility, as

hygroscopic solvents can significantly reduce the solubility of the compound.

Solvent Solubility Notes

DMSO ≥71 mg/mL (≥200.08 mM)

Use of fresh DMSO is

recommended as it is

hygroscopic. Sonication may

be required for complete

dissolution at higher

concentrations (e.g., 100

mg/mL).

Ethanol ≥36 mg/mL

Water Insoluble

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of JT010 in Dimethyl

Sulfoxide (DMSO).

Materials:

JT010 powder
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Anhydrous, molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Equilibrate JT010: Allow the vial of JT010 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weigh JT010: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of JT010 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.549 mg of JT010 (Molecular Weight = 354.85 g/mol ).

Add Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the JT010 powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

compound is completely dissolved. If necessary, sonicate the solution in a water bath for 5-

10 minutes to aid dissolution. Visually inspect the solution to ensure there are no visible

particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Note on Hygroscopic Solvents: DMSO is hygroscopic and can absorb moisture from the air,

which may reduce the solubility of JT010. It is highly recommended to use a fresh, unopened

bottle of anhydrous DMSO or to use DMSO from a bottle that has been properly stored to

minimize moisture absorption.
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Visualization of Experimental Workflow and
Signaling Pathway
The following diagram illustrates the key steps in the preparation of a JT010 stock solution.
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Caption: Workflow for JT010 Stock Solution Preparation.
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JT010 exerts its biological effects through the activation of the TRPA1 ion channel. The

diagram below provides a simplified representation of this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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